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Introduction

Disperse Violet 8, also known by its Colour Index name C.I. 62030, is a synthetic
anthraquinone dye. Its chemical formula is C14aHoN3Oa4, with a molecular weight of 283.24 g/mol
. The compound is registered under CAS number 82-33-7. Structurally, it is identified as 1,4-
diamino-5-nitro-9,10-anthracenedione.[1][2] This technical guide provides an in-depth overview
of the spectroscopic properties of Disperse Violet 8, including mass spectrometry, infrared
spectroscopy, and general characteristics for ultraviolet-visible and nuclear magnetic
resonance spectroscopy. Detailed experimental protocols for these analytical techniques are
also presented to aid in research and development activities.

Spectroscopic Data

The following sections summarize the available spectroscopic data for Disperse Violet 8.

Mass Spectrometry
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High-resolution mass spectrometry is a critical tool for the confirmation of the molecular weight
and elemental composition of Disperse Violet 8. The predicted collision cross-section (CCS)
values for various adducts of Disperse Violet 8 provide valuable information for its
identification in complex matrices.[3]

Adduct mlz Predicted CCS (A
[M+H]* 284.06658 156.1

M+Na]*+ 306.04852 164.9

[ ]

[M-H]~ 282.05202 161.4

[M+NHa4]* 301.09312 172.3

[M+K]* 322.02246 156.7

[M]*+ 283.05875 153.2

M]- 283.05985 153.2

Table 1: Predicted Collision Cross-Section Data for Disperse Violet 8 Adducts. Data sourced
from PubChemlLite.[3]

Infrared (IR) Spectroscopy

The infrared spectrum of Disperse Violet 8 reveals characteristic absorption bands
corresponding to its key functional groups. The spectrum presented is for a condensed phase
sample.[2]

Wavenumber (cm—?) Functional Group Assignment

~3400-3300 N-H stretching (primary amines)
~3100-3000 C-H stretching (aromatic)
~1670-1630 C=0 stretching (quinone)

N-H bendin rimary amines), C=C stretchin
~1620-1580 ] 9 y ) g
(aromatic)

~1540-1500 & 1350-1300 N-O stretching (nitro group)
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Table 2: Key Infrared Absorption Bands for Disperse Violet 8.[2]

Ultraviolet-Visible (UV-Vis) Spectroscopy

While a specific maximum absorption (Amax) for Disperse Violet 8 is not readily available in
the reviewed literature, anthraquinone dyes are known for their strong absorption in the visible
region. Polymeric dyes based on 1,4-diaminoanthraquinone show absorption maxima in the
range of 440-540 nm.[4] Given its violet color, Disperse Violet 8 is expected to have a Amax in
the yellow-green region of the visible spectrum, likely between 560 and 600 nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Specific experimental *H and 3C NMR data for Disperse Violet 8 were not found in the
surveyed literature. However, general chemical shift regions for the protons and carbons in its
structural motifs can be predicted based on known values for similar compounds. The aromatic
protons are expected to appear in the range of 7.0-8.5 ppm, while the amine protons may show
broad signals. The carbon signals for the anthraquinone core would be expected in the
aromatic region of the 13C NMR spectrum (110-160 ppm), with the carbonyl carbons appearing
further downfield (>180 ppm).

Experimental Protocols

The following sections outline generalized experimental protocols for the spectroscopic
analysis of Disperse Violet 8.

Sample Preparation for Spectroscopic Analysis

A general sample preparation workflow is crucial for obtaining high-quality spectroscopic data.
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General Sample Preparation Workflow

Solid Sample

Disperse Violet 8 Powder

Solution Preparation

Dissolve in appropriate solvent
(e.g., Methanol, Acetone)

Filter to remove particulates

Spectroscopic Analysis

Y

UV-Vis NMR (in deuterated solvent) Mass Spectrometry FTIR (as solid or film)

Click to download full resolution via product page

Caption: A generalized workflow for preparing Disperse Violet 8 for various spectroscopic
analyses.

Mass Spectrometry (LC-MS/MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a highly
sensitive and selective method for the analysis of disperse dyes.
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LC-MS/MS Experimental Workflow
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Caption: A typical workflow for the analysis of Disperse Violet 8 using LC-MS/MS.
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Infrared (IR) Spectroscopy

Fourier-transform infrared (FTIR) spectroscopy is used to identify the functional groups present
in a molecule.

 Instrumentation: A Fourier-transform infrared spectrometer.

o Sample Preparation: The solid dye can be analyzed directly using an Attenuated Total
Reflectance (ATR) accessory. Alternatively, a potassium bromide (KBr) pellet can be
prepared by mixing a small amount of the dye with dry KBr powder and pressing it into a
transparent disk.

o Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm~1, A
background spectrum of the empty sample holder (for ATR) or a pure KBr pellet is recorded
and subtracted from the sample spectrum.

UV-Visible Spectroscopy

UV-Vis spectroscopy is used to determine the absorption characteristics of the dye in the
ultraviolet and visible regions of the electromagnetic spectrum.

 Instrumentation: A UV-Vis spectrophotometer.

o Sample Preparation: A stock solution of Disperse Violet 8 is prepared by accurately
weighing a small amount of the dye and dissolving it in a suitable solvent (e.g., methanol,
acetone, or benzene) in a volumetric flask. Serial dilutions are then made to obtain a series
of standard solutions of known concentrations.

» Data Acquisition: The absorbance of each standard solution is measured at the wavelength
of maximum absorption (Amax). A blank solution (pure solvent) is used to zero the
spectrophotometer. The absorption spectrum is typically recorded over a range of 200-800
nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment
of the atoms within a molecule.
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 Instrumentation: A high-field NMR spectrometer.

o Sample Preparation: For *H NMR, approximately 5-25 mg of the dye is dissolved in about
0.6-0.7 mL of a suitable deuterated solvent (e.g., deuterated chloroform, DMSO-de, or
acetone-ds). For 133C NMR, a more concentrated solution is generally required. The solution
should be filtered into a clean NMR tube to remove any particulate matter.

o Data Acquisition: *H and 3C NMR spectra are acquired using standard pulse sequences.
Chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS) at

0.00 ppm.

Logical Relationships in Spectroscopic Analysis

The different spectroscopic techniques provide complementary information for the
comprehensive characterization of Disperse Violet 8.
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Caption: Logical flow of how different spectroscopic methods contribute to the full
characterization of Disperse Violet 8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15555341/docs?utm_src=pdf-body#spectroscopic-profile-of-disperse-violet-8-a-technical-guide
https://www.benchchem.com/product/b15555341?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Diamino-5-nitroanthraquinone
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Diamino-5-nitroanthraquinone
https://webbook.nist.gov/cgi/inchi?ID=C82337&Mask=80
https://pubchemlite.lcsb.uni.lu/e/compound/4421615
https://www.researchgate.net/figure/UV-Visible-Spectra-of-the-polymeric-dyes_fig1_257425737
https://www.benchchem.com/product/b15555341/docs#spectroscopic-profile-of-disperse-violet-8-a-technical-guide
https://www.benchchem.com/product/b15555341/docs#spectroscopic-profile-of-disperse-violet-8-a-technical-guide
https://www.benchchem.com/product/b15555341/docs#spectroscopic-profile-of-disperse-violet-8-a-technical-guide
https://www.benchchem.com/product/b15555341/docs#spectroscopic-profile-of-disperse-violet-8-a-technical-guide
https://www.benchchem.com/product/b15555341?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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